Cas no 1823194-80-4 ((E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate)
(E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate Chemical and Physical Properties
Names and Identifiers
-
- (E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate
- Methyl 3-chloro-N-(4-nitropiperazin-1-yl)-5-(trifluoromethyl)pyridine-2-carboximidothioate
-
- MDL: MFCD29042548
- Inchi: 1S/C12H13ClF3N5O2S/c1-24-11(18-19-2-4-20(5-3-19)21(22)23)10-9(13)6-8(7-17-10)12(14,15)16/h6-7H,2-5H2,1H3
- InChI Key: AKCZFHGZLFLTDU-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CN=C1C(=NN1CCN(CC1)[N+](=O)[O-])SC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 482
- Topological Polar Surface Area: 103
(E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 167712-1g |
(E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate |
1823194-80-4 | 1g |
$965.00 | 2023-09-07 | ||
| Matrix Scientific | 167712-5g |
(E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate |
1823194-80-4 | 5g |
$2303.00 | 2023-09-07 | ||
| Matrix Scientific | 167712-10g |
(E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate |
1823194-80-4 | 10g |
$4374.00 | 2023-09-07 | ||
| TRC | E165180-50mg |
(E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate |
1823194-80-4 | 50mg |
$ 140.00 | 2022-06-05 | ||
| TRC | E165180-100mg |
(E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate |
1823194-80-4 | 100mg |
$ 230.00 | 2022-06-05 |
(E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on (E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate
Chemical Profile of (E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate (CAS No. 1823194-80-4)
Compound CAS No. 1823194-80-4, specifically identified as (E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a nitro group, chloro-substituted pyridine ring, and carbimidothioate moiety, endows it with unique chemical properties that make it a promising candidate for further exploration.
The molecular architecture of this compound is a testament to the ingenuity of modern synthetic chemistry. The pyridine ring, a cornerstone in many bioactive molecules, is further modified with chloro and trifluoromethyl substituents, which are known to enhance binding affinity and metabolic stability. The nitro group not only contributes to the electronic properties of the molecule but also serves as a versatile handle for further functionalization. This combination of features positions the compound as a valuable scaffold for developing novel therapeutic agents.
In recent years, there has been a surge in research focused on identifying new chemical entities with potential therapeutic benefits. The compound (E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate has emerged as a subject of interest due to its structural complexity and the potential for diverse biological activities. Studies have begun to explore its interactions with various biological targets, with initial findings suggesting promising outcomes in certain pharmacological contexts.
One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. The nitro group and the carbimidothioate moiety are particularly noteworthy, as they have been shown to interact with enzymes in ways that can alter their function. This has led researchers to investigate its effects on enzymes involved in metabolic pathways, inflammation, and other critical biological processes. Preliminary data indicate that the compound may exhibit inhibitory effects on certain enzymes, which could translate into therapeutic benefits.
The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the chloro and trifluoromethyl groups onto the pyridine ring is particularly challenging, requiring precise control over reaction conditions. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with greater efficiency and scalability.
As research continues to unfold, the applications of (E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate are expected to expand. Its unique structural features make it a versatile tool for medicinal chemists looking to develop new drugs. By leveraging its chemical properties, researchers may uncover novel therapeutic strategies that address unmet medical needs.
The development of new pharmaceuticals is a meticulous process that involves extensive testing and validation. Before any compound can move from laboratory research to clinical use, it must undergo rigorous evaluation for safety and efficacy. The compound in question has only begun to be explored in this context, but initial findings are encouraging enough to warrant further investigation.
The integration of computational methods into drug discovery has significantly accelerated the pace at which new compounds are identified and evaluated. Molecular modeling techniques can predict how a compound will interact with biological targets, providing valuable insights before expensive wet lab experiments are conducted. In the case of CAS No. 1823194-80-4, computational studies have already provided hints about its potential biological activity, guiding researchers toward more focused experimental efforts.
The future prospects for this compound are bright, thanks to its multifaceted structural features and the growing body of research supporting its potential therapeutic applications. As more data becomes available, it is likely that new uses will be identified, further solidifying its place in the pharmaceutical landscape.
1823194-80-4 ((E/Z)-methyl 4-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-N-nitropiperazine-1-carbimidothioate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)